[1-(3-ethylphenyl)-1H-1,2,3-triazol-4-yl]methanol
Overview
Description
Synthesis Analysis
While specific synthesis methods for this compound are not available, 1,2,3-triazole compounds are often synthesized via “Click” chemistry, which is a modular synthetic approach involving the reaction of azides and alkynes .
Chemical Reactions Analysis
1,2,3-Triazole compounds are known to participate in various chemical reactions. They can act as ligands in coordination chemistry, participate in click reactions, and undergo N-alkylation and N-arylation .
Scientific Research Applications
Catalytic Applications
One study highlights the synthesis of a new tris(1-benzyl-1H-1,2,3-triazol-4-yl)methanol ligand, which forms a stable complex with CuCl. This complex acts as a highly active catalyst for Huisgen 1,3-dipolar cycloadditions, demonstrating low catalyst loadings, short reaction times at room temperature, and compatibility with free amino groups, making it an outstanding catalyst for CuAAC reactions (Ozcubukcu, Ozkal, Jimeno, & Pericàs, 2009).
Corrosion Inhibition
Triazole derivatives have been evaluated for their effectiveness as corrosion inhibitors for mild steel in acidic environments. One study found that certain triazole derivatives, such as (1-Benzyl-1H-1,2,3-triazole-4-yl)methanol (BTM) and (1-(pyridin-4-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol (PTM), can significantly inhibit corrosion, with PTM showing higher efficiency. These inhibitors work by adsorbing onto the steel surface through electron-sharing or accepting interactions (Ma, Qi, He, Tang, & Lu, 2017).
Antimicrobial and Anticonvulsant Activities
Novel 1,2,3-triazole derivatives have been synthesized and evaluated for their antimicrobial and anticonvulsant activities. Some of these compounds showed moderate antibacterial activity against Bacillus subtilis and antifungal activity against Candida albicans, with certain derivatives exhibiting excellent anticonvulsant activity. This demonstrates the potential of 1,2,3-triazole derivatives in developing new therapeutic agents (Rajasekaran, Murugesan, & Anandarajagopal, 2006).
Structural Analysis and Crystallography
The crystal structures of compounds related to "[1-(3-ethylphenyl)-1H-1,2,3-triazol-4-yl]methanol" have been reported, providing insights into their structural properties and interactions. For instance, the study on 2-Phenyl-2H-1,2,3-Triazol-4-Carbaldehyde and related compounds revealed their potential as α-glycosidase inhibition agents, highlighting the importance of their flat molecular structure and the specific interactions they form in the solid state (Gonzaga, Silva, Ferreira, Wardell, & Wardell, 2016).
properties
IUPAC Name |
[1-(3-ethylphenyl)triazol-4-yl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O/c1-2-9-4-3-5-11(6-9)14-7-10(8-15)12-13-14/h3-7,15H,2,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSZBZSOLXBCIRF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)N2C=C(N=N2)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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